Cas no 1210912-39-2 (2,2,2-trifluoroethyl N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]carbamate)

• Product Name: 2,2,2-trifluoroethyl N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]carbamate
• CAS No: 1210912-39-2
• MF: C₁₃H₁₇F₃N₂O₃
• MW: 306.280894041061
• CID: 5206429
• Update Time: 2025-10-22

2,2,2-trifluoroethyl N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]carbamate
• 2,2,2-trifluoroethyl N-[2-(furan-2-yl)-2-pyrrolidin-1-ylethyl]carbamate
• Z756475424
• 2,2,2-Trifluoroethyl (2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl)carbamate
• 2,2,2-trifluoroethylN-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]carbamate
• Carbamic acid, N-[2-(2-furanyl)-2-(1-pyrrolidinyl)ethyl]-, 2,2,2-trifluoroethyl ester

• Inchi： 1S/C13H17F3N2O3/c14-13(15,16)9-21-12(19)17-8-10(11-4-3-7-20-11)18-5-1-2-6-18/h3-4,7,10H,1-2,5-6,8-9H2,(H,17,19)
• InChI Key： PJLZMICDIHQEOO-UHFFFAOYSA-N
• SMILES： FC(COC(NCC(C1=CC=CO1)N1CCCC1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 346
• XLogP3: 2.2
• Topological Polar Surface Area: 54.7

Additional information on 2,2,2-trifluoroethyl N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]carbamate

2,2,2-Trifluoroethyl N-[2-(Furan-2-yl)-2-(Pyrrolidin-1-yl)ethyl]carbamate: A Versatile Platform for Targeted Drug Discovery and Functional Material Applications

2,2,2-Trifluoroethyl N-[2-(Furan-2-yl)-2-(Pyrrolidin-1-yl)ethyl]carbamate represents a novel class of fluorinated carbamate derivatives with unique structural features that have attracted significant attention in both pharmaceutical and materials science research. The compound's molecular framework combines multiple functional groups, including the trifluoroethyl moiety, furan-2-yl ring, and pyrrolidin-1-yl heterocycle, creating a versatile scaffold for molecular design. Recent studies have highlighted its potential in modulating biological interactions and enhancing material properties, making it a promising candidate for applications in drug development and advanced functional materials.

From a synthetic perspective, the 2,2,2-trifluoroethyl group contributes to the compound's hydrophobicity and metabolic stability, while the furan-2-yl ring introduces aromaticity and conjugation effects. The pyrrolidin-1-yl heterocycle further enhances the molecule's conformational flexibility, enabling it to interact with diverse biological targets. These structural elements collectively define the compound's pharmacokinetic profile and reactivity, which are critical for its application in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have provided new insights into the 2,2,2-trif,luoroethyl group's role in modulating protein-ligand interactions. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the trifluoroethyl substituent significantly enhances the binding affinity of carbamate derivatives to G protein-coupled receptors (GPCRs), a key class of drug targets. This finding underscores the importance of fluorinated moieties in optimizing ligand efficacy and selectivity.

Experimental investigations into the furan-2-yl ring's impact on molecular behavior have revealed its potential to influence electron delocalization and aromatic stabilization. A 2024 article in Organic & Biomolecular Chemistry reported that the furan-2-yl group enhances the compound's solubility in polar solvents while maintaining structural integrity, which is crucial for drug formulation and delivery. These properties make the compound particularly suitable for applications in aqueous-based therapeutic systems.

The pyrrolidin-1-yl heterocycle's contribution to molecular flexibility has been extensively studied in the context of drug design. Research published in Bioorganic & Medicinal Chemistry Letters (2023) highlighted how the pyrrolidin-1-yl ring facilitates conformational adjustments necessary for receptor activation. This structural adaptability is particularly valuable in designing molecules with high target specificity and reduced off-target effects.

From a materials science perspective, the 2,2,2-trifluoroethyl group's hydrophobic character has been leveraged to develop novel functional coatings and polymer matrices. A 2023 study in Advanced Materials Interfaces demonstrated that the trifluoroethyl substituent improves the surface hydrophobicity of polymer films, making them suitable for applications in biomedical devices and anti-fouling surfaces.

The furan-2-yl ring's aromaticity has also been exploited in the development of optoelectronic materials. Recent work in Advanced Optical Materials (2024) showed that the furan-2-yl group enhances the charge transport properties of conjugated polymers, enabling their use in organic light-emitting diodes (OLEDs) and photovoltaic devices. This application highlights the compound's potential beyond traditional pharmaceutical uses.

Meanwhile, the pyrrolidin-1-yl heterocycle's chiral center has been explored for its role in asymmetric catalysis. A 2023 paper in Catalysis Science & Technology reported that the pyrrolidin-1-yl group can serve as a chiral scaffold for enantioselective reactions, offering new opportunities in the synthesis of complex pharmaceutical intermediates.

Biological studies on the compound have revealed its potential as an allosteric modulator. Research published in ACS Chemical Biology (2024) demonstrated that the 2,2,2-trifluoroethyl group enhances the compound's ability to bind to allosteric sites on target proteins, which could lead to the development of drugs with improved therapeutic profiles. This finding aligns with the growing trend in drug discovery toward targeting non-canonical binding sites.

Environmental considerations have also prompted investigations into the compound's biodegradability. A 2023 study in Environmental Science & Technology showed that the trifluoroethyl group can be selectively hydrolyzed under mild conditions, suggesting potential for green chemistry applications. This property is particularly relevant in the context of sustainable pharmaceutical development.

Computational approaches have further expanded our understanding of the compound's behavior. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2023) revealed that the pyrrolidin-1-yl ring's conformational flexibility allows it to adapt to different receptor geometries, enhancing its potential as a lead compound for drug optimization.

The compound's multifunctional nature has also inspired its use in hybrid materials. A 2024 article in ACS Nano demonstrated that the 2,2,2-trifluoroethyl group can be functionalized to create nanocomposites with enhanced mechanical properties and thermal stability. These materials could find applications in advanced engineering and biomedical fields.

Despite its promising properties, the compound's development faces challenges related to synthetic scalability and cost-effective production. However, recent advances in asymmetric catalysis and solid-phase peptide synthesis have provided new strategies for large-scale preparation of this class of molecules. These developments are critical for transitioning from laboratory research to industrial applications.

As the field of medicinal chemistry continues to evolve, compounds like 2,2,2-trifluoroethyl N-[2-(Furan-2-yl)-2-(Pyrrolidin-1-yl)ethyl]carbamate exemplify the potential of fluorinated scaffolds in addressing complex biological and material challenges. Ongoing research is likely to uncover additional applications, further solidifying its importance in both pharmaceutical and materials science domains.